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Compound of Interest

Compound Name: Methyl-6-Gingerol

Cat. No.: B15561339

Introduction: This document provides an in-depth analysis of the biological activities of[1]-
gingerol, a principal pungent component isolated from the rhizome of ginger (Zingiber
officinale). While the query specified Methyl-6-Gingerol, the vast body of scientific literature
focuses predominantly on[1]-gingerol. Information on methylated derivatives is sparse;
therefore, this guide will concentrate on the extensively studied[1]-gingerol, with specific
mention of methylated analogues where data is available. This guide is intended for
researchers, scientists, and professionals in drug development, offering a detailed examination
of its molecular mechanisms, supported by quantitative data, experimental protocols, and
visual representations of key signaling pathways.

Anticancer Activity

[1]-Gingerol has demonstrated significant anticancer properties across a range of cancer cell
lines. Its mechanisms of action are multifaceted, involving the induction of apoptosis, cell cycle
arrest, and inhibition of metastasis.[2][3]

Induction of Apoptosis

[1]-Gingerol triggers apoptosis through both intrinsic and extrinsic pathways. It has been shown
to increase the production of reactive oxygen species (ROS) in cancer cells, leading to DNA
damage and the activation of the DNA damage response (DDR) mechanism.[4] This, in turn,
activates p53, a critical tumor suppressor protein.[4] Activated p53 promotes the expression of
pro-apoptotic proteins like BAX while suppressing anti-apoptotic proteins such as BCL-2,
leading to an increased BAX/BCL-2 ratio.[4] This disrupts the mitochondrial membrane
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potential, causing the release of cytochrome c into the cytosol, which then activates caspase-9
and the subsequent caspase cascade (caspase-3 and -7), ultimately leading to programmed
cell death.[4][5]

Furthermore,[1]-gingerol can sensitize cancer cells to TRAIL (Tumor Necrosis Factor-Related
Apoptosis-Inducing Ligand)-mediated apoptosis by upregulating death receptor 5 (DR5) and
downregulating anti-apoptotic proteins like survivin, c-FLIP, and XIAP.[5]

Cell Cycle Arrest

[1]-Gingerol can induce cell cycle arrest, primarily at the GO/G1 or G2/M phases, depending on
the cancer cell type.[4][6] In breast cancer cells, it activates p53, which then upregulates p21
and p27. These proteins inhibit cyclin-dependent kinases (CDKSs), specifically CDK4, and
downregulate cyclins D1 and E, leading to arrest at the GO/G1 phase.[4] In glioma cells, it has
been shown to cause G1 phase arrest.[7] In oral cancer cells, it induces G2/M phase arrest.[8]

Inhibition of Metastasis

[1]-Gingerol has been found to inhibit the invasion and metastasis of cancer cells by
downregulating the expression of matrix metalloproteinases (MMPs), such as MMP-2 and
MMP-9, which are crucial for the degradation of the extracellular matrix.[9] It also modulates
the epithelial-mesenchymal transition (EMT) by up-regulating E-cadherin and down-regulating
N-cadherin and vimentin.[8]

Quantitative Data on Anticancer Activity
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Cell Line Activity IC50 Value Reference
HCT-116 (Colon o
Cytotoxicity 160.42 pyM [10]
Cancer)
H-1299 (Lung Cancer)  Cytotoxicity > 200 uM [10]
MDA-MB-231 (Breast Cell Proliferation
- ~200 pM [4]
Cancer) Inhibition
MCF-7 (Breast Cell Proliferation
- ~200 uM [4]
Cancer) Inhibition
MCF-7 (Breast o
Cytotoxicity 30.3 uM [11]
Cancer)
A431 (Skin Cancer) Cytotoxicity 81.46 pg/ml [12][13]

Note: A methylated derivative of 6-gingerol (compound 19) showed an IC50 of 76.5 uM against
HCT-116 cells, indicating that methylation in this specific context did not increase cytotoxic
activity compared to other derivatives.[11]

Signaling Pathways in Anticancer Activity

Click to download full resolution via product page

Caption:[1]-Gingerol induced intrinsic apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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